Cas no 171512-02-0 (ethyl 1-methyl-2-oxocyclobutane-1-carboxylate)
171512-02-0 structure
Product Name:ethyl 1-methyl-2-oxocyclobutane-1-carboxylate
CAS No:171512-02-0
MF:C8H12O3
MW:156.179082870483
CID:1354320
PubChem ID:10888142
Update Time:2025-04-20
ethyl 1-methyl-2-oxocyclobutane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanecarboxylic acid, 1-methyl-2-oxo-, ethyl ester (9CI)
- ethyl 1-methyl-2-oxocyclobutane-1-carboxylate
- starbld0018423
- ethyl 1-methyl-2-oxocyclobutanecarboxylate
- 171512-02-0
-
- Inchi: 1S/C8H12O3/c1-3-11-7(10)8(2)5-4-6(8)9/h3-5H2,1-2H3
- InChI Key: KKHJVVQIAWRCQC-UHFFFAOYSA-N
- SMILES: O(CC)C(C1(C)C(CC1)=O)=O
Computed Properties
- Exact Mass: 156.07866
- Monoisotopic Mass: 156.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
ethyl 1-methyl-2-oxocyclobutane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100447-100MG |
ethyl 1-methyl-2-oxocyclobutane-1-carboxylate |
171512-02-0 | 95% | 100MG |
¥ 2,527.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100447-250MG |
ethyl 1-methyl-2-oxocyclobutane-1-carboxylate |
171512-02-0 | 95% | 250MG |
¥ 4,045.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100447-500MG |
ethyl 1-methyl-2-oxocyclobutane-1-carboxylate |
171512-02-0 | 95% | 500MG |
¥ 6,745.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100447-1G |
ethyl 1-methyl-2-oxocyclobutane-1-carboxylate |
171512-02-0 | 95% | 1g |
¥ 10,111.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100447-5G |
ethyl 1-methyl-2-oxocyclobutane-1-carboxylate |
171512-02-0 | 95% | 5g |
¥ 30,333.00 | 2023-04-14 | |
| Ambeed | A282401-1g |
Ethyl 1-methyl-2-oxocyclobutanecarboxylate |
171512-02-0 | 98% | 1g |
$1955.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100447-100mg |
ethyl 1-methyl-2-oxocyclobutane-1-carboxylate |
171512-02-0 | 95% | 100mg |
¥2528.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100447-250mg |
ethyl 1-methyl-2-oxocyclobutane-1-carboxylate |
171512-02-0 | 95% | 250mg |
¥4046.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100447-500mg |
ethyl 1-methyl-2-oxocyclobutane-1-carboxylate |
171512-02-0 | 95% | 500mg |
¥6744.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100447-1g |
ethyl 1-methyl-2-oxocyclobutane-1-carboxylate |
171512-02-0 | 95% | 1g |
¥10110.0 | 2024-04-23 |
ethyl 1-methyl-2-oxocyclobutane-1-carboxylate Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
171512-02-0 (ethyl 1-methyl-2-oxocyclobutane-1-carboxylate) Related Products
- 1619-57-4(Ethyl 2,2-Diethylacetoacetate)
- 62381-28-6(Octanedioic acid, 2,2,7,7-tetramethyl-3,6-dioxo-, diethyl ester)
- 106226-76-0(1,2,3-Propanetricarboxylic acid, 2-acetyl-, tributyl ester)
- 61771-78-6(Cyclododecanecarboxylic acid, 2-oxo-1-(2-oxopropyl)-, ethyl ester)
- 33697-53-9(Ethyl 2-Ethyl-2-methyl-3-oxobutyrate)
- 7272-18-6(Cycloheptanecarboxylic acid, 1,3-dimethyl-2-oxo-, ethyl ester)
- 78044-62-9(Hexanoic acid, 2-acetyl-2-methyl-5-oxo-, ethyl ester, (S)-)
- 60815-96-5(Octacosanoic acid, 2-acetyl-28-hydroxy-2,10-dimethyl-, ethyl ester)
- 213478-56-9(Cyclobutanecarboxylicacid, 2-oxo-, ethyl ester)
- 58997-95-8(Pentanedioic acid, 2-acetyl-2-methyl-, diethyl ester)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk